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Sardomozide dihydrochloride stability in
agueous solution

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sardomozide dihydrochloride

CAS No.: 138794-73-7

Cat. No.: S548218

Chemical Data & Handling Guidelines

While the search results do not provide a ready-made stability profile, the information from chemical

suppliers offers a foundation for your experimental planning. The table below summarizes the key data

available:

Property Detail Source
Chemical Name Sardomozide dihydrochloride (CGP 48664A) [1] [2]
CAS Number 138794-73-7 [1]11[2]
Molecular Weight 303.19 g/mol [1]11[2]
Recommended Storage -20°C, sealed, away from moisture [1]
Solubility in DMSO 10 mg/mL (32.98 mM) [1]
Solubility in Water 3.85 mg/mL (12.70 mM) - Requires warming to 60°C [1]
Purity > 99.7% [1]1[2]
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Suggested Experimental Approach for Stability
Assessment

Since definitive stability data is not available, you will need to determine the stability under your specific

experimental conditions. Here is a proposed workflow and protocol for conducting your own stability study.

The following diagram outlines the key stages of this experimental process:

Prepare Stock Solution

Dispense into Aliquots

Store Under Various Conditions

Time-Point Analysis
(HPLC, etc.)

Analyze Data for Degradation

Click to download full resolution via product page

Detailed Protocol for Stability Testing
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e Preparation of Aqueous Stock Solution:

o Weigh an appropriate amount of Sardomozide dihydrochloride.

o Prepare the initial stock solution in water at a concentration of 1-2 mg/mL. Note that according
to the data, solubility may require warming to 60°C and brief sonication to fully dissolve [1].

o Crucially, filter the solution through a 0.22 pm membrane to ensure sterility and prevent
microbial growth from confounding your stability results.

o Experimental Design and Storage:

o Dispense the filtered stock solution into several sterile vials to create multiple aliquots. This
prevents repeated freeze-thaw cycles of a single stock.
o Store these aliquots under the different conditions you wish to test. Common conditions include:
= -20°C or -80°C (for long-term storage)
= 4°C (refrigerated storage)
= Room temperature (e.g., ~25°C)
= 37°C (to simulate physiological conditions or accelerate stability studies)

e Analysis of Stability:

o At predetermined time points (e.g., O hours, 24 hours, 7 days, 30 days), remove one aliquot
from each storage condition for analysis.

o The most direct method for assessing chemical stability is High-Performance Liquid
Chromatography (HPLC).

o Compare the HPLC chromatograms of aged samples against a freshly prepared standard. A
decrease in the main peak area or the appearance of new peaks indicates degradation.
o You can also assess pH changes in the solution over time as an indicator of stability.

Critical Troubleshooting & FAQs

¢ Q: Why is my Sardomozide dihydrochloride not dissolving completely in water?

o A: The compound has limited solubility in water. Follow the supplier's suggestion to warm the
solution gently (up to 60°C) and use sonication to aid dissolution [1]. Always allow the solution
to cool to room temperature before use.

¢ Q: How should I store my stock solutions to maximize shelf life?

o A: For long-term storage, the solid compound should be kept sealed at -20°C and protected
from moisture [1]. For aqueous solutions, based on general best practices, prepare small,
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single-use aliquots and store them at -80°C. Avoid repeated freezing and thawing.
¢ Q: I see a precipitate in my solution after storage. What does this mean?

o A: Precipitation often indicates physical instability and can lead to inaccurate dosing. It may be
caused by exceeding the compound's solubility limit at a lower storage temperature (e.g., at
4°C vs. 37°C). Before use, gently warm and sonicate the solution to see if the precipitate re-
dissolves. If it does not, the aliquot should be discarded.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s548218?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Sardomozide_dihydrochloride.html?srsltid=AfmBOoooCNNKFgdGHnrTR_z-F84SvBgDAn5wPwyDf53TfT6W79LusxEK
https://www.selleckchem.com/products/sardomozide-dihydrochloride.html
https://www.smolecule.com/products/b548218#sardomozide-dihydrochloride-stability-in-aqueous-solution
https://www.smolecule.com/products/b548218#sardomozide-dihydrochloride-stability-in-aqueous-solution
https://www.smolecule.com/products/b548218#sardomozide-dihydrochloride-stability-in-aqueous-solution
https://www.smolecule.com/products/b548218#sardomozide-dihydrochloride-stability-in-aqueous-solution
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548218?utm_src=pdf-bulk
https://www.smolecule.com/products/s548218?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s548218?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

